Cas no 1409790-26-6 (2-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

• Product Name: 2-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• CAS No: 1409790-26-6
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 5683550
• PubChem ID: 64283783
• Update Time: 2025-05-20

2-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• 1409790-26-6
• EN300-26087211
• AKOS013605420
• 2-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

• Inchi： 1S/C12H13NO4/c1-3-6-17-12(16)13-9-5-4-8(2)10(7-9)11(14)15/h3-5,7H,1,6H2,2H3,(H,13,16)(H,14,15)
• InChI Key： ODSPXTWUSUZGKS-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1C=CC(C)=C(C(=O)O)C=1)=O

Computed Properties

• Exact Mass: 235.08445790g/mol
• Monoisotopic Mass: 235.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 2-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

Comprehensive Overview of 2-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 1409790-26-6)

2-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 1409790-26-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique carbamate and benzoic acid functional groups, is widely explored for its potential applications in drug development and material science. Researchers are particularly interested in its structure-activity relationship (SAR), which makes it a valuable candidate for designing novel therapeutic agents.

The molecular structure of 2-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid includes a methyl group at the 2-position and a prop-2-en-1-yloxy carbonylamino moiety at the 5-position of the benzoic acid ring. This configuration contributes to its bioavailability and chemical stability, making it suitable for various synthetic applications. Recent studies highlight its role as an intermediate in the synthesis of small-molecule inhibitors and bioconjugates, aligning with the growing demand for precision medicine.

In the context of current trends, 2-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid is often discussed alongside topics like green chemistry and sustainable synthesis. With increasing environmental concerns, researchers are optimizing its production using catalyst-free or low-waste methodologies. Additionally, its potential in cancer research and inflammatory disease modulation has sparked interest, as evidenced by its frequent appearance in academic databases like PubMed and SciFinder.

From an industrial perspective, this compound is valued for its scalability and compatibility with modern flow chemistry techniques. Companies specializing in custom synthesis often list it as a high-purity reagent, catering to the needs of drug discovery labs. Its patent landscape also reflects its commercial viability, with several filings related to its derivatives in recent years.

For those searching about CAS 1409790-26-6 or 2-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid, common queries include its solubility, synthetic routes, and safety data. While it is not classified as hazardous, proper handling protocols are recommended due to its reactive functional groups. Analytical techniques like HPLC and NMR are typically employed to confirm its purity and structural integrity.

In summary, 2-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid represents a versatile building block in organic chemistry, bridging academic research and industrial applications. Its relevance to personalized medicine and environmentally friendly synthesis ensures its continued prominence in scientific literature and innovation pipelines.